(1R,5S,6R)-3-Benzyl-3-azabicyclo[3.1.0]hexane-6-carbonitrile
CAS No.:
Cat. No.: VC17628577
Molecular Formula: C13H14N2
Molecular Weight: 198.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H14N2 |
|---|---|
| Molecular Weight | 198.26 g/mol |
| IUPAC Name | (1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-6-carbonitrile |
| Standard InChI | InChI=1S/C13H14N2/c14-6-11-12-8-15(9-13(11)12)7-10-4-2-1-3-5-10/h1-5,11-13H,7-9H2/t11?,12-,13+ |
| Standard InChI Key | XHNJNRXGPDUQEV-YHWZYXNKSA-N |
| Isomeric SMILES | C1[C@@H]2[C@@H](C2C#N)CN1CC3=CC=CC=C3 |
| Canonical SMILES | C1C2C(C2C#N)CN1CC3=CC=CC=C3 |
Introduction
Molecular Architecture and Stereochemical Features
The compound’s core consists of a bicyclo[3.1.0]hexane system, a fused ring structure comprising a cyclopropane moiety fused to a pyrrolidine-like ring. The nitrogen atom at position 3 is substituted with a benzyl group, while position 6 hosts a carbonitrile (-CN) group. The stereochemical configuration (1R,5S,6R) imposes specific spatial constraints that influence its reactivity and biological interactions.
Key Structural Properties
| Property | Value/Description |
|---|---|
| Molecular Formula | C₁₃H₁₃N₂ |
| Molecular Weight | 197.26 g/mol |
| Bicyclic System | Azabicyclo[3.1.0]hexane |
| Functional Groups | Benzyl, Carbonitrile |
| Stereochemistry | 1R,5S,6R |
The rigidity of the bicyclic framework enhances metabolic stability compared to linear analogs, a feature critical for pharmacokinetic optimization in drug candidates. The carbonitrile group’s electron-withdrawing nature may facilitate nucleophilic substitutions or serve as a precursor for carboxylic acid derivatives via hydrolysis.
Synthetic Pathways and Reaction Strategies
Cyclopropanation and Ring Formation
The synthesis of the azabicyclo[3.1.0]hexane core typically involves intramolecular cyclopropanation. A plausible route begins with a pyrrolidine precursor bearing appropriate leaving groups (e.g., bromine at C1 and C5). Under basic conditions, elimination generates a diradical intermediate, which undergoes cyclization to form the strained cyclopropane ring.
Functionalization at Position 3 and 6
-
Benzyl Introduction: The nitrogen at position 3 is alkylated using benzyl bromide in the presence of a base such as potassium carbonate. Steric hindrance from the bicyclic system may necessitate elevated temperatures or phase-transfer catalysts.
-
Carbonitrile Installation: The carbonitrile group at position 6 could be introduced via a nucleophilic substitution reaction, replacing a hydroxyl or halide group with cyanide under conditions similar to the Kolbe nitrile synthesis .
Stereochemical Control
Achieving the desired (1R,5S,6R) configuration requires chiral auxiliaries or asymmetric catalysis. For example, Evans oxazolidinones might direct stereoselective cyclopropanation, while enzymatic resolution could isolate the target enantiomer from a racemic mixture.
Challenges and Future Directions
Synthetic Complexity
The strained cyclopropane ring and precise stereochemical requirements pose significant synthetic challenges. Future work may focus on photochemical or transition-metal-catalyzed cyclopropanation to improve yields and selectivity.
Biological Evaluation
Hypothetical activity profiles require validation through in vitro assays. Priority targets include:
-
Enzyme inhibition screens: Profiling against kinase panels.
-
Receptor binding studies: Assessing affinity for GPCRs and ion channels.
Computational Modeling
Density functional theory (DFT) calculations could optimize the compound’s geometry for target engagement, while molecular dynamics simulations might predict its behavior in biological membranes .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume